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Compound of Interest

Compound Name: Fdl169

Cat. No.: B607426 Get Quote

Fdl169 Technical Support Center
This technical support guide provides detailed information on the stability, storage, and

handling of Fdl169 in Dimethyl Sulfoxide (DMSO). It is intended for researchers, scientists, and

drug development professionals using Fdl169 in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for Fdl169 stock solutions in DMSO?

A1: For optimal stability, Fdl169 stock solutions prepared in DMSO should be stored at -20°C

for long-term use.[1] It is highly recommended to aliquot the stock solution into single-use

volumes to prevent multiple freeze-thaw cycles, which can degrade the compound.[2]

Q2: How long can I store Fdl169 in DMSO at -20°C?

A2: The stability of Fdl169 in DMSO at -20°C varies slightly by supplier. Selleck Chemicals

suggests a stability of up to one month, while ProbeChem indicates stability for up to six

months.[2][3] For long-term storage (months to a year), storing at -80°C is a more conservative

option.[2] As a best practice, it is advisable to use the solution within 1-6 months and to perform

a quality control check if storing for longer periods.

Q3: My Fdl169 solution in DMSO appears to have precipitated after thawing. What should I

do?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b607426?utm_src=pdf-interest
https://www.benchchem.com/product/b607426?utm_src=pdf-body
https://www.benchchem.com/product/b607426?utm_src=pdf-body
https://www.benchchem.com/product/b607426?utm_src=pdf-body
https://www.benchchem.com/product/b607426?utm_src=pdf-body
https://www.medkoo.com/products/30853
https://www.selleckchem.com/products/fdl169.html
https://www.benchchem.com/product/b607426?utm_src=pdf-body
https://www.benchchem.com/product/b607426?utm_src=pdf-body
https://www.selleckchem.com/products/fdl169.html
https://www.probechem.com/products_FDL169.aspx
https://www.selleckchem.com/products/fdl169.html
https://www.benchchem.com/product/b607426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: Precipitation can occur if the solution's concentration is too high or if the DMSO has

absorbed moisture.[2] You can try to redissolve the compound by gently warming the vial to

37°C and vortexing. To prevent this, ensure you are using fresh, anhydrous DMSO and do not

exceed the compound's solubility limit.[2]

Q4: Can I repeatedly freeze and thaw my Fdl169 stock solution?

A4: It is strongly advised to avoid repeated freeze-thaw cycles.[2] Aliquoting the stock solution

into smaller, experiment-sized volumes is the best practice to maintain the integrity and stability

of the compound.
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Issue Possible Cause(s) Recommended Solution(s)

Compound Crashed Out of

Solution

1. DMSO has absorbed

moisture, reducing solubility.

[2]2. Storage temperature was

too low for the concentration.3.

Exceeded maximum solubility.

1. Use fresh, anhydrous

(moisture-free) DMSO for

preparing stock solutions.2.

Gently warm the solution to

37°C and vortex to

redissolve.3. Prepare a new

stock solution at a

concentration not exceeding

33 mg/mL.[2]

Inconsistent Experimental

Results

1. Compound degradation due

to multiple freeze-thaw cycles.

[2]2. Incorrect initial

concentration due to

incomplete dissolution or

precipitation.3. Extended

storage has led to gradual

degradation.

1. Always aliquot stock

solutions after preparation to

minimize freeze-thaw cycles.2.

Ensure the compound is fully

dissolved before aliquoting and

storage.3. For critical

experiments, use a freshly

prepared stock or one stored

for less than a month.

Consider running a stability

check (see Protocol 2).

Loss of Compound Activity

1. Significant chemical

degradation.2. Adsorption to

plastic storage tubes.

1. Prepare a fresh stock

solution from the powder form

of the compound.2. Store

solutions in high-quality

polypropylene tubes. For very

dilute solutions, using low-

adhesion tubes may be

beneficial.

Stability and Storage Data Summary
The following table summarizes the storage recommendations for Fdl169 from various

suppliers.
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Form Solvent
Storage
Temperature

Duration Source(s)

Powder - -20°C 3 years
Selleck

Chemicals[2]

Powder - -20°C
>3 years (if

stored properly)

MedKoo

Biosciences[1]

Stock Solution DMSO -20°C 1 month
Selleck

Chemicals[2]

Stock Solution DMSO -20°C
Long term

(months)

MedKoo

Biosciences[1]

Stock Solution DMSO -20°C 6 months ProbeChem[3]

Stock Solution DMSO -80°C 1 year
Selleck

Chemicals[2]

Note: For maximum reproducibility, it is recommended to follow the most conservative storage

duration or perform periodic quality control.

Experimental Protocols
Protocol 1: Preparation of Fdl169 Stock Solution in
DMSO
Objective: To prepare a concentrated stock solution of Fdl169 in DMSO for experimental use.

Materials:

Fdl169 powder (Molecular Weight: 486.49 g/mol )[2]

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer
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Calibrated scale and appropriate personal protective equipment (PPE)

Procedure:

Calculation: Determine the mass of Fdl169 powder needed to achieve the desired

concentration. For a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 0.001 L * 486.49 g/mol * 1000 mg/g = 4.87 mg (for 1 mL of

DMSO).

Weighing: Carefully weigh the calculated amount of Fdl169 powder in a suitable container.

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder.

Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.

Gentle warming to 37°C for 5-10 minutes can aid dissolution if necessary. Visually inspect

the solution to ensure no particulates are present.

Aliquoting: Dispense the stock solution into single-use, sterile aliquots (e.g., 10-20 µL per

tube). This is critical to avoid contamination and degradation from repeated freeze-thaw

cycles.[2]

Storage: Label the aliquots clearly with the compound name, concentration, and date. Store

immediately at -20°C or -80°C for long-term storage.

Protocol 2: General Protocol for Assessing Fdl169
Stability by HPLC
Objective: To assess the stability of Fdl169 in a DMSO stock solution over time by monitoring

its purity using High-Performance Liquid Chromatography (HPLC).

Materials:

Fdl169 stock solution in DMSO (stored for a specific duration)

Freshly prepared Fdl169 solution in DMSO (as a control)

HPLC system with a UV detector
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Appropriate HPLC column (e.g., C18)

Mobile phase solvents (e.g., Acetonitrile, Water with 0.1% Formic Acid)

Procedure:

Sample Preparation:

Thaw one aliquot of the aged Fdl169 stock solution.

Prepare a fresh "time zero" control sample of Fdl169 at the identical concentration.

Dilute both the aged and fresh samples to a suitable concentration for HPLC analysis

(e.g., 10 µM) using the mobile phase.

HPLC Analysis:

Set up an appropriate HPLC method (gradient or isocratic) to achieve good separation of

the Fdl169 peak from any potential degradants or impurities.

Inject the "time zero" control sample to establish the retention time and peak area of pure

Fdl169.

Inject the aged sample.

Data Analysis:

Compare the chromatograms of the aged sample and the control.

Look for the appearance of new peaks (degradants) or a decrease in the peak area of the

main Fdl169 peak in the aged sample.

Calculate the purity of the aged sample by dividing the peak area of Fdl169 by the total

peak area of all components (Fdl169 + degradants).

A significant decrease in purity (e.g., >5-10%) indicates degradation, and the stock

solution should be discarded.
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Visualizations

Figure 1: Recommended Workflow for Fdl169 Handling
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Caption: Recommended workflow for handling Fdl169 from powder to experimental use.
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Figure 2: Fdl169 Mechanism as a CFTR Corrector
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Caption: Mechanism of Fdl169 in rescuing misfolded F508del-CFTR protein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Fdl169 stability in DMSO at -20°C]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b607426#fdl169-
stability-in-dmso-at-20-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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